Cas no 70964-91-9 (Cyclohexanepropanol, g,4-dimethyl-)

• Product Name: Cyclohexanepropanol, g,4-dimethyl-
• CAS No: 70964-91-9
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 571598
• PubChem ID: 11970578
• Update Time: 2025-04-19

Cyclohexanepropanol, g,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanol, g,4-dimethyl-
• 3-(4-methylcyclohexyl)butan-1-ol
• gamma,4-dimethylcyclohexanepropanol
• NS00063027
• DTXSID60991268
• EINECS 275-065-3
• 70964-91-9
• SCHEMBL5271101

• Inchi： 1S/C11H22O/c1-9-3-5-11(6-4-9)10(2)7-8-12/h9-12H,3-8H2,1-2H3
• InChI Key： KSOWZKVMSYHUKI-UHFFFAOYSA-N
• SMILES： OCCC(C)C1CCC(C)CC1

Computed Properties

• Exact Mass: 170.167065
• Monoisotopic Mass: 170.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.884
• Boiling Point: 239.706°C at 760 mmHg
• Flash Point: 105.711°C
• Refractive Index: 1.457

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids